Cas no 109839-21-6 (3-phenylhexane-2,4-dione)

3-phenylhexane-2,4-dione structure
3-phenylhexane-2,4-dione structure
Product Name:3-phenylhexane-2,4-dione
CAS No:109839-21-6
MF:C12H14O2
MW:190.238363742828
CID:1189271
PubChem ID:13863056
Update Time:2025-04-20

3-phenylhexane-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 3-phenylhexane-2,4-dione
    • CTK0G2302
    • 2,4-Hexanedione, 3-phenyl-
    • ACMC-20mcma
    • 3-Phenyl-hexan-2,4-dion
    • AGN-PC-00O9NJ
    • SureCN11816937
    • 3-phenyl-hexane-2,4-dione
    • 3-phenyl-2,4-hexanedione
    • CTK0G2302; 2,4-Hexanedione, 3-phenyl-; ACMC-20mcma; 3-Phenyl-hexan-2,4-dion; AGN-PC-00O9NJ; SureCN11816937; 3-phenyl-hexane-2,4-dione; 3-phenyl-2,4-hexanedione;
    • DTXSID10551432
    • 109839-21-6
    • SCHEMBL11816937
    • Inchi: 1S/C12H14O2/c1-3-11(14)12(9(2)13)10-7-5-4-6-8-10/h4-8,12H,3H2,1-2H3
    • InChI Key: FVNJJMOXIJNIOM-UHFFFAOYSA-N
    • SMILES: O=C(CC)C(C(C)=O)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 190.099379685g/mol
  • Monoisotopic Mass: 190.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14000
  • LogP: 2.33830
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